Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)-

• Molecular Formula: C55H74MgN4O6
• Molecular Weight: 911.5 g/mol
• IUPAC Name: magnesium;methyl (1Z,3R,9Z,14Z,18Z,21S,22S)-16-ethenyl-11-ethyl-12-formyl-17,21,26-trimethyl-4-oxo-22-[3-oxo-3-[(E,7R,11R)-3,7,11,15-tetramethylhexadec-2-enoxy]propyl]-23-azonia-7,24,25-triazanidahexacyclo[18.2.1.15,8.110,13.115,18.02,6]hexacosa-1,5,8(26),9,14,16,18,20(23)-octaene-3-carboxylate
• InChI: InChI=1S/C55H74N4O6.Mg/c1-12-38-35(8)42-27-43-36(9)40(23-24-48(61)65-26-25-34(7)22-16-21-33(6)20-15-19-32(5)18-14-17-31(3)4)52(58-43)50-51(55(63)64-11)54(62)49-37(10)44(59-53(49)50)28-46-39(13-2)41(30-60)47(57-46)29-45(38)56-42;/h12,25,27-33,36,39-41,47,51H,1,13-24,26H2,2-11H3,(H-,56,58,59,62);/q-2;+2/b34-25+,45-29-,46-28-;/t32-,33-,36+,39?,40+,41?,47?,51-;/m1./s1
• InChI Key: UUFAUXFQUBIEPF-CFOKJDFOSA-N
• Isomeric SMILES: CCC\1C(C2/C=C\3/C(=C(/C(=C/C4=[NH+]/C(=C\5/[C@H](C(=O)C6=C5[N-]C(=C6C)/C=C1\[N-]2)C(=O)OC)/[C@H]([C@@H]4C)CCC(=O)OC/C=C(\C)/CCC[C@H](C)CCC[C@H](C)CCCC(C)C)/[N-]3)C)C=C)C=O.[Mg+2]
• Canonical SMILES: CCC1C(C2C=C3C(=C(C(=CC4=[NH+]C(=C5C(C(=O)C6=C5[N-]C(=C6C)C=C1[N-]2)C(=O)OC)C(C4C)CCC(=O)OCC=C(C)CCCC(C)CCCC(C)CCCC(C)C)[N-]3)C)C=C)C=O.[Mg+2]

Description

Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)- is a complex organometallic compound It is characterized by its intricate structure, which includes multiple stereocenters and a magnesium ion coordinated to a phorbine ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves multiple steps, starting with the preparation of the phorbine ring system. The key steps include:

Formation of the Phorbine Ring: This involves the cyclization of suitable precursors under controlled conditions.

Introduction of Functional Groups: Various functional groups such as formyl, methoxycarbonyl, and ethenyl groups are introduced through specific reactions.

Coordination with Magnesium: The final step involves the coordination of the magnesium ion to the phorbine ring, which is achieved by reacting the phorbine derivative with a magnesium salt under anhydrous conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to ensure high yield and purity. This could include the use of automated reactors, precise control of reaction conditions, and purification techniques such as chromatography.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states of the magnesium ion.

Reduction: Reduction reactions can modify the functional groups attached to the phorbine ring.

Substitution: Substitution reactions can replace specific functional groups with others, altering the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various organic solvents. Reaction conditions such as temperature, pressure, and pH are carefully controlled to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may lead to the formation of higher oxidation states of magnesium, while substitution reactions can yield derivatives with different functional groups.

Scientific Research Applications

This compound has a wide range of scientific research applications, including:

Chemistry: It is used as a catalyst in various organic reactions due to its unique coordination properties.

Biology: The compound’s ability to interact with biological molecules makes it useful in studying enzyme mechanisms and protein-ligand interactions.

Industry: The compound can be used in the development of new materials with specific properties, such as light-absorbing materials for solar cells.

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets. The magnesium ion plays a crucial role in stabilizing the phorbine ring and facilitating its interactions with other molecules. The compound can bind to enzymes and proteins, altering their activity and leading to various biological effects. The pathways involved include signal transduction, gene expression, and metabolic regulation.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other magnesium-coordinated phorbine derivatives and chlorophyll analogs. These compounds share structural similarities but differ in their functional groups and coordination environments.

Uniqueness

What sets this compound apart is its specific combination of functional groups and stereochemistry, which confer unique properties such as enhanced stability and reactivity. This makes it particularly valuable for applications that require precise control over molecular interactions.

Conclusion

Magnesium, [(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecenyl(3S,4S,21R)-9-ethenyl-14-ethyl-13-formyl-21-(methoxycarbonyl)-4,8,18-trimethyl-20-oxo-3-phorbinepropanoato(2-)-kN23,kN24,kN25,kN26]-,(SP-4-2)- is a compound of significant scientific interest. Its complex structure and unique properties make it valuable for various applications in chemistry, biology, medicine, and industry. Further research into its synthesis, reactions, and mechanisms of action will continue to uncover new possibilities for its use.